Cas no 6280-17-7 (2-hydroxy-N-(propan-2-yl)propanamide)

• Product Name: 2-hydroxy-N-(propan-2-yl)propanamide
• CAS No: 6280-17-7
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD12137905
• CID: 516299
• PubChem ID: 223417
• Update Time: 2026-04-29

2-hydroxy-N-(propan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-hydroxy-N-(1-methylethyl)-
• Propanamide, 2-hydroxy-N-(1-methylethyl)- (9CI)
• IPRAZID
• iproniazide
• iproniziazid
• isonicotinic acid N'-isopropyl-hydrazide
• Milchsaeure-isopropylamid
• N'-isopropylisonicotino hydrazide
• N-Isopropyl-lactamid
• N'-propan-2-ylpyridine-4-carbohydrazide
• 2-hydroxy-N-(propan-2-yl)propanamide

• MDL： MFCD12137905

Computed Properties

• Exact Mass: 131.09500

Experimental Properties

• PSA: 49.33000
• LogP: 0.28270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-hydroxy-N-(propan-2-yl)propanamide

Comprehensive Guide to 2-hydroxy-N-(propan-2-yl)propanamide (CAS No. 6280-17-7): Properties, Applications, and Market Insights

2-hydroxy-N-(propan-2-yl)propanamide (CAS No. 6280-17-7) is a versatile organic compound widely used in pharmaceuticals, cosmetics, and industrial applications. This compound, also known as isopropyl lactate amide, has gained significant attention due to its unique chemical properties and broad utility. In this article, we delve into its molecular structure, synthesis methods, key applications, and emerging trends in the chemical industry.

The molecular formula of 2-hydroxy-N-(propan-2-yl)propanamide is C6H13NO2, featuring a hydroxyl group (-OH) and an amide functional group (-CONH-). This dual functionality makes it highly reactive and suitable for various chemical transformations. Researchers often explore its role as an intermediate in organic synthesis, particularly in the production of biodegradable polymers and skin-friendly moisturizers.

One of the most searched questions about CAS No. 6280-17-7 is its safety profile. Studies indicate that this compound exhibits low toxicity and is generally regarded as safe for use in cosmetic formulations. Its hydrating properties make it a popular ingredient in anti-aging creams and dermatological treatments, aligning with the growing consumer demand for sustainable and effective skincare solutions.

In the pharmaceutical sector, 2-hydroxy-N-(propan-2-yl)propanamide serves as a key building block for drug development. Its ability to enhance drug solubility and bioavailability has sparked interest in oral medication formulations. Recent studies highlight its potential in improving the delivery of poorly water-soluble drugs, addressing a critical challenge in modern pharmacology.

The industrial applications of isopropyl lactate amide extend to the production of eco-friendly solvents and lubricants. With increasing environmental regulations, manufacturers are shifting toward greener alternatives, and this compound fits perfectly into this trend. Its biodegradability and low environmental impact make it a preferred choice for sustainable industrial processes.

Market analysis reveals a steady growth in demand for CAS No. 6280-17-7, driven by its expanding applications in personal care products and pharmaceuticals. The Asia-Pacific region, in particular, has emerged as a major consumer, owing to the rapid growth of its cosmetics and healthcare industries. Industry experts predict a compound annual growth rate (CAGR) of 5-7% over the next five years.

Researchers are also exploring innovative uses of 2-hydroxy-N-(propan-2-yl)propanamide in food packaging materials. Its compatibility with biopolymers and ability to improve material flexibility could revolutionize sustainable packaging solutions. This aligns with the global push toward reducing plastic waste and developing compostable packaging alternatives.

Quality control is crucial when working with isopropyl lactate amide. Analytical techniques such as HPLC and gas chromatography are commonly employed to ensure purity and consistency. Manufacturers must adhere to strict guidelines, particularly when producing pharmaceutical-grade material, to meet regulatory standards like USP and EP specifications.

Storage and handling of 2-hydroxy-N-(propan-2-yl)propanamide require standard laboratory precautions. While not classified as hazardous, it should be stored in a cool, dry place away from strong oxidizers. Proper containment prevents moisture absorption, which could affect its stability and performance in sensitive applications.

The future of CAS No. 6280-17-7 looks promising as research continues to uncover new applications. From advanced drug delivery systems to green chemistry initiatives, this compound is poised to play an increasingly important role across multiple industries. Its combination of versatility, safety, and environmental compatibility makes it a valuable asset in the chemical landscape.

For researchers and industry professionals seeking detailed technical data about 2-hydroxy-N-(propan-2-yl)propanamide, comprehensive material safety data sheets (MSDS) and analytical certificates are available from reputable chemical suppliers. These documents provide essential information about physical properties, handling guidelines, and regulatory compliance.

In conclusion, isopropyl lactate amide represents an excellent example of how specialized organic compounds can address multiple challenges in modern science and industry. Its diverse applications, from cosmetic formulations to pharmaceutical intermediates, demonstrate the compound's versatility and growing importance in sustainable chemistry solutions.